![molecular formula C13H11NO3 B3020214 5-Cyclopropyl-2-phenyl-1,3-oxazole-4-carboxylic acid CAS No. 1016761-70-8](/img/structure/B3020214.png)
5-Cyclopropyl-2-phenyl-1,3-oxazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Cyclopropyl-2-phenyl-1,3-oxazole-4-carboxylic acid is a compound that belongs to the class of oxazole derivatives. Oxazoles are heterocyclic compounds containing an oxygen atom and a nitrogen atom in a five-membered ring. These compounds are of interest due to their diverse range of biological activities and their presence in various pharmaceutical agents.
Synthesis Analysis
The synthesis of oxazole derivatives can be achieved through various methods. One such method involves the reaction of trans-2-aryl-3-nitro-cyclopropane-1,1-dicarboxylates with nitriles in the presence of tin(IV) chloride, which affords 2,4,5-trisubstituted oxazoles in good to excellent yields . This process includes the in situ generation of aroylmethylidene malonates from the cyclopropanes, followed by conjugate addition of nitriles to form nitrilium ion intermediates and subsequent cyclization. Although the specific synthesis of this compound is not detailed, the methods described could potentially be adapted for its synthesis.
Molecular Structure Analysis
The molecular structure of oxazole derivatives can be complex, with substituents influencing the overall shape and electronic distribution. For instance, in the case of triazole derivatives, which share some structural similarities with oxazoles, the orientation of substituents can significantly affect the molecular conformation . The cyclopropyl ring can be oriented almost perpendicular to other aromatic rings, and the dihedral angles between rings can be substantial, indicating that similar structural considerations may apply to this compound.
Chemical Reactions Analysis
Oxazole derivatives can participate in various chemical reactions. For example, ruthenium(II) porphyrin and simple copper salts can catalyze the cyclization of benzene carboxylic acids and phenylethenes or phenylacetylenes to form oxazole or oxazoline derivatives . This indicates that oxazole compounds, including this compound, could potentially undergo similar cyclization reactions under the right conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of oxazole derivatives can vary widely depending on their specific substituents. For example, the presence of a cyclopropyl group can influence the compound's reactivity and physical properties, as seen in various cyclopropyl-containing compounds . The crystal and molecular structures of related compounds, such as triazole derivatives, can provide insights into the potential intermolecular interactions and solid-state properties of this compound . These interactions can include hydrogen bonding and other non-covalent interactions that affect the compound's stability and behavior in the solid state.
Safety and Hazards
This compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
Mechanism of Action
Target of Action
These compounds bind to various biological targets based on their chemical diversity .
Mode of Action
Oxazole derivatives are known to interact with their targets through various mechanisms, depending on the specific structure of the derivative and the nature of the target .
Biochemical Pathways
It’s known that oxazole derivatives can influence a variety of biochemical pathways due to their diverse chemical structures .
Result of Action
Some oxazole derivatives have been found to exhibit antimicrobial activity , suggesting that they may have similar effects.
properties
IUPAC Name |
5-cyclopropyl-2-phenyl-1,3-oxazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c15-13(16)10-11(8-6-7-8)17-12(14-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGMNZWYGTFJKTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(N=C(O2)C3=CC=CC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1016761-70-8 |
Source
|
Record name | 5-cyclopropyl-2-phenyl-1,3-oxazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.